Cas no 113424-69-4 (2-Pyrazinecarboxamide,3-amino-N-(1-methylethyl)-6-phenyl-, 4-oxide)

• Product Name: 2-Pyrazinecarboxamide,3-amino-N-(1-methylethyl)-6-phenyl-, 4-oxide
• CAS No: 113424-69-4
• MF: C₁₄H₁₆N₄O₂
• MW: 272.302442550659
• CID: 130167
• PubChem ID: 13915474
• Update Time: 2025-04-19

2-Pyrazinecarboxamide,3-amino-N-(1-methylethyl)-6-phenyl-, 4-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxamide,3-amino-N-(1-methylethyl)-6-phenyl-, 4-oxide
• 3-Amino-N-isopropyl-6-phenyl-2-pyrazinecarboxamide 4-oxide
• Pyrazinecarboxamide, 3-amino-N-(1-methylethyl)-6-phenyl-, 4-oxide (9CI)
• 113424-69-4
• 4-hydroxy-3-imino-6-phenyl-N-propan-2-ylpyrazine-2-carboxamide

• Inchi： 1S/C14H16N4O2/c1-9(2)16-14(19)12-13(15)18(20)8-11(17-12)10-6-4-3-5-7-10/h3-9,15,20H,1-2H3,(H,16,19)
• InChI Key： ZBQNIMXSRDLLPH-UHFFFAOYSA-N
• SMILES： O=C(C1C(=N)N(C=C(C2C=CC=CC=2)N=1)O)NC(C)C

Computed Properties

• Exact Mass: 272.12748
• Monoisotopic Mass: 272.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 94.95